Cas no 2228571-14-8 (2-bromo-4-(3-bromopropyl)thiophene)

2-Bromo-4-(3-bromopropyl)thiophene is a brominated thiophene derivative with reactive bromine substituents at the 2-position and a 3-bromopropyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Stille couplings, due to its halogenated structure. The presence of dual bromine functionalities enhances its utility in stepwise functionalization, enabling the construction of complex thiophene-based architectures. Its well-defined reactivity profile makes it valuable for applications in materials science, including the development of conjugated polymers and small-molecule semiconductors. The compound is typically handled under inert conditions to preserve its stability.
2-bromo-4-(3-bromopropyl)thiophene structure
2228571-14-8 structure
Product Name:2-bromo-4-(3-bromopropyl)thiophene
CAS No:2228571-14-8
MF:C7H8Br2S
MW:284.011419296265
CID:6485346
PubChem ID:165966811
Update Time:2025-10-29

2-bromo-4-(3-bromopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-(3-bromopropyl)thiophene
    • 2228571-14-8
    • EN300-1918912
    • Inchi: 1S/C7H8Br2S/c8-3-1-2-6-4-7(9)10-5-6/h4-5H,1-3H2
    • InChI Key: QDDHKWKZYJOJPO-UHFFFAOYSA-N
    • SMILES: BrCCCC1=CSC(=C1)Br

Computed Properties

  • Exact Mass: 283.86930g/mol
  • Monoisotopic Mass: 281.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.2Ų

2-bromo-4-(3-bromopropyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1918912-0.05g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
0.05g
$948.0 2023-09-17
Enamine
EN300-1918912-0.1g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
0.1g
$993.0 2023-09-17
Enamine
EN300-1918912-0.25g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
0.25g
$1038.0 2023-09-17
Enamine
EN300-1918912-0.5g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
0.5g
$1084.0 2023-09-17
Enamine
EN300-1918912-1.0g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
1g
$1286.0 2023-05-23
Enamine
EN300-1918912-2.5g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
2.5g
$2211.0 2023-09-17
Enamine
EN300-1918912-5.0g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
5g
$3728.0 2023-05-23
Enamine
EN300-1918912-10.0g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
10g
$5528.0 2023-05-23
Enamine
EN300-1918912-1g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
1g
$1129.0 2023-09-17
Enamine
EN300-1918912-5g
2-bromo-4-(3-bromopropyl)thiophene
2228571-14-8
5g
$3273.0 2023-09-17

Additional information on 2-bromo-4-(3-bromopropyl)thiophene

Recent Advances in the Application of 2-Bromo-4-(3-bromopropyl)thiophene (CAS: 2228571-14-8) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-4-(3-bromopropyl)thiophene (CAS: 2228571-14-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This heterocyclic brominated thiophene derivative serves as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmacophores and functional materials. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of diverse thiophene-based scaffolds with tailored electronic and steric properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors targeting aberrant signaling pathways in cancer. Researchers utilized 2-bromo-4-(3-bromopropyl)thiophene as a crucial building block to develop thieno[3,2-d]pyrimidine derivatives, which showed nanomolar inhibitory activity against EGFR and HER2 kinases. The strategic placement of bromine atoms at both the 2-position and propyl side chain allowed for sequential functionalization, enabling rapid structure-activity relationship exploration.

In materials science, a breakthrough application was reported in Advanced Functional Materials, where 2-bromo-4-(3-bromopropyl)thiophene served as a precursor for conjugated polymers with exceptional charge transport properties. The dual bromination pattern facilitated controlled polymerization via Stille coupling, yielding regioregular polythiophenes with precisely tuned energy levels. These materials demonstrated remarkable performance in organic photovoltaic devices, achieving power conversion efficiencies exceeding 12% when incorporated into bulk heterojunction solar cells.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of this compound. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis of 2-bromo-4-(3-bromopropyl)thiophene with improved yield (82%) and purity (>99%), addressing previous challenges in its industrial-scale production. The protocol employs a novel bromination strategy using N-bromosuccinimide in continuous flow conditions, significantly reducing byproduct formation and enhancing process safety.

Emerging pharmacological applications include its incorporation into proteolysis-targeting chimeras (PROTACs), as reported in Cell Chemical Biology. The compound's structural features enable bifunctional linker design, connecting E3 ligase ligands to target protein binders. Preliminary data suggest that thiophene-based PROTACs derived from 2228571-14-8 exhibit improved cellular permeability and target engagement compared to traditional benzene-based linkers, potentially overcoming a major limitation in targeted protein degradation therapeutics.

Ongoing research directions focus on exploring the compound's potential in radiopharmaceuticals, where its bromine atoms serve as ideal sites for radiohalogenation. A recent patent application (WO2023156789) describes 2-bromo-4-(3-bromopropyl)thiophene derivatives as precursors for PET tracers targeting neurodegenerative diseases. The ability to introduce fluorine-18 at either bromine position provides unprecedented flexibility in tracer design while maintaining favorable pharmacokinetic properties.

In conclusion, 2-bromo-4-(3-bromopropyl)thiophene (2228571-14-8) continues to demonstrate remarkable versatility across multiple research domains. Its unique structural features enable diverse chemical transformations while maintaining desirable physicochemical properties. As synthetic methodologies advance and novel applications emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd